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Executive Summary
LAS190792, also known as AZD8999, is a novel investigational bifunctional molecule designed

for the treatment of chronic respiratory diseases such as Chronic Obstructive Pulmonary

Disease (COPD) and asthma.[1][2] As a Muscarinic Antagonist and β2-Adrenoceptor Agonist

(MABA), LAS190792 combines two clinically validated bronchodilator mechanisms in a single

entity. This guide provides a comprehensive overview of the core mechanism of action of

LAS190792, supported by preclinical and clinical data, detailed signaling pathways, and

generalized experimental protocols.

Core Mechanism of Action: A Dual Approach to
Bronchodilation
LAS190792 exerts its therapeutic effect through a synergistic dual mechanism of action on the

smooth muscle of the airways:

Muscarinic Receptor Antagonism: LAS190792 is a potent antagonist of muscarinic

acetylcholine receptors, particularly the M3 subtype, which is predominantly expressed in

airway smooth muscle.[1][3] By blocking the binding of acetylcholine to M3 receptors,

LAS190792 inhibits the parasympathetic-mediated bronchoconstriction, a key contributor to

airway narrowing in respiratory diseases.
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β2-Adrenoceptor Agonism: Concurrently, LAS190792 acts as an agonist at the β2-

adrenoceptors, which are also highly expressed on airway smooth muscle cells.[1] Activation

of these receptors stimulates a signaling cascade that leads to smooth muscle relaxation,

actively promoting bronchodilation.

This combination of antagonizing bronchoconstriction and stimulating bronchodilation is

intended to provide superior and sustained improvement in lung function compared to single-

mechanism agents.

Signaling Pathways
The dual pharmacological actions of LAS190792 target two distinct G-protein coupled receptor

(GPCR) signaling pathways within the airway smooth muscle cells.

Muscarinic M3 Receptor Antagonism Pathway
LAS190792 competitively blocks the M3 muscarinic receptor, preventing the downstream

signaling cascade initiated by acetylcholine. This inhibitory action prevents bronchoconstriction.
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Caption: Muscarinic M3 Receptor Antagonism Pathway by LAS190792.

β2-Adrenoceptor Agonism Pathway
As a β2-adrenoceptor agonist, LAS190792 activates a signaling pathway that culminates in

airway smooth muscle relaxation and bronchodilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.medchemexpress.com/las190792.html
https://pubmed.ncbi.nlm.nih.gov/28729041/
https://pubmed.ncbi.nlm.nih.gov/28729041/
https://pubmed.ncbi.nlm.nih.gov/28729041/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7699938/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7699938/
https://www.benchchem.com/product/b11935823#las190792-mechanism-of-action
https://www.benchchem.com/product/b11935823#las190792-mechanism-of-action
https://www.benchchem.com/product/b11935823#las190792-mechanism-of-action
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11935823?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

